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Compound of Interest

Compound Name: Cadmium cation

Cat. No.: B8822787 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of cadmium cation and its compounds. Cadmium is classified as a carcinogen, a

suspected reproductive toxicant, and is highly toxic upon inhalation or ingestion.[1][2]

Adherence to these protocols is crucial for ensuring personnel safety and environmental

protection in research and development environments.

Hazard Overview
Cadmium and its compounds present significant health risks. Acute exposure, particularly

through inhalation of fumes or dust, can be fatal and may cause severe irritation to the

respiratory tract, leading to symptoms like coughing, chest pain, and flu-like "metal fume fever".

[1][3][4] These symptoms can be delayed for several hours.[4] Chronic exposure to low levels

of cadmium can lead to cumulative poisoning, resulting in kidney damage, bone softening,

anemia, and an increased risk of lung and prostate cancer.[2][4]

Permissible Exposure Limits for Cadmium
Regulatory bodies have established strict exposure limits for airborne cadmium to minimize

health risks. The following table summarizes these limits.
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Regulatory Body
Exposure Limit (8-hour
Time-Weighted Average)

Notes

OSHA (PEL) 0.005 mg/m³ Permissible Exposure Limit.[3]

ACGIH (TLV) 0.01 mg/m³ (total particulates) Threshold Limit Value.[3]

ACGIH (TLV)
0.002 mg/m³ (respirable

fraction)

Threshold Limit Value for

respirable particles.[3]

NIOSH (REL) Lowest feasible concentration

Recommended Exposure Limit

due to carcinogenic potential.

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling cadmium cation to prevent skin,

eye, and respiratory exposure.[5]

Hand Protection: Double gloving with nitrile or neoprene gloves is recommended to prevent

skin contact.[2][3]

Body Protection: Wear a dedicated lab coat (preferably disposable), long pants, and closed-

toed shoes.[2][4] For tasks with a higher risk of contamination, coveralls should be used.[1]

Contaminated clothing must be removed before leaving the work area and laundered by a

professional service familiar with cadmium hazards.[4][6]

Eye and Face Protection: Safety glasses are the minimum requirement.[2] For operations

that could generate dust or splashes, chemical safety goggles and a face shield are

necessary.[1][6]

Respiratory Protection: All work with cadmium compounds that could generate dust or

aerosols must be conducted in a certified chemical fume hood.[2][4] If airborne

concentrations may exceed the PEL, appropriate NIOSH-approved respiratory protection is

required.[1][3] The type of respirator depends on the concentration of airborne cadmium.[6]

For instance, at concentrations up to 0.05 mg/m³, an air-purifying respirator with an N100,

R100, or P100 filter is suitable.[3]
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Operational Plan: Safe Handling and Storage
A designated area must be established for all work involving cadmium, clearly marked with

warning signs indicating the cancer hazard.[3][6]

Preparation and Handling:

Designated Area: All handling of cadmium compounds should occur within a designated

area, such as a chemical fume hood, to contain any potential contamination.[2][4]

Minimize Dust: Take precautions to avoid the generation of dust.[1][4] Wet cleaning methods

are recommended over dry sweeping for any cleanup.[2]

Personal Hygiene: Always wash hands thoroughly with soap and water after handling

cadmium compounds and before eating, drinking, or leaving the laboratory.[1][4]

Housekeeping: Place disposable, absorbent mats on work surfaces to contain spills and

facilitate cleanup.[2] Regularly decontaminate the work area with soap and water.[4]

Storage:

Store cadmium compounds in tightly sealed, clearly labeled containers.[4]

The storage area should be cool, dry, and well-ventilated, away from incompatible materials.

[4]

Containers must be labeled with warnings indicating the presence of cadmium and its

associated health hazards.[6]
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Workflow for Safe Handling of Cadmium Cation.
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Disposal Plan
Cadmium-containing waste is considered hazardous waste and must be disposed of

accordingly.

Collection: Collect all cadmium-contaminated materials (e.g., gloves, wipes, disposable

labware) in a dedicated, sealed, and clearly labeled hazardous waste container.[3]

Labeling: The waste container must be affixed with a hazardous waste tag and labeled with

"Danger, Contains Cadmium, Cancer Hazard."[6]

Professional Disposal: Do not mix cadmium waste with other waste streams.[7] Arrange for

disposal through a licensed professional hazardous waste service.[8] Never dispose of

cadmium waste down the drain.[4]

Emergency Procedures
Immediate and appropriate action is critical in the event of cadmium exposure or a spill.[8]

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water for at least 15 minutes.[4] Seek medical attention if irritation develops.[4]

Inhalation: Move the affected person to fresh air immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration.[4] Seek immediate medical attention, as symptoms like

pulmonary edema can be delayed.[1][4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[1] Never give anything by

mouth to an unconscious person.[4] Seek immediate medical attention.[1]

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]
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Ventilate: Ensure the area is well-ventilated, if safe to do so.

Control: Prevent the spread of the spill using absorbent materials from a chemical spill kit.[4]

Cleanup: For small spills, trained personnel wearing appropriate PPE should gently moisten

the spilled powder to prevent it from becoming airborne and then collect it using a HEPA-

filtered vacuum or by carefully scooping it into a sealed container for hazardous waste

disposal.[3] Do not dry sweep.[2] For large spills, evacuate the area and contact your

institution's Environmental Health & Safety (EHS) department immediately.[4]

Decontaminate: After the spill is cleaned up, thoroughly decontaminate the area with soap

and water.[4]
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Emergency Response for Cadmium Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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